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Compound of Interest

Compound Name: Trichomycin B

Cat. No.: B1175055 Get Quote

Technical Support Center: Trichomycin B
Fermentation
Welcome to the technical support center for Trichomycin B fermentation. This resource is

designed for researchers, scientists, and drug development professionals to provide

troubleshooting guidance and frequently asked questions (FAQs) to help improve the yield of

Trichomycin B in your laboratory.

Frequently Asked Questions (FAQs)
Q1: What is Trichomycin B and which microorganism produces it?

A1: Trichomycin B is a polyene macrolide antibiotic with antifungal properties. It is a

secondary metabolite produced by the bacterium Streptomyces hachijoensis.[1] Like other

polyene macrolides, it is synthesized through a modular type I polyketide synthase (PKS)

pathway.[2][3]

Q2: What are the key factors influencing the yield of Trichomycin B fermentation?

A2: The yield of Trichomycin B, like other secondary metabolites from Streptomyces, is

influenced by a combination of nutritional and physical factors. Key factors include the

composition of the fermentation medium (carbon and nitrogen sources, phosphate levels, and

trace elements) and physical parameters such as pH, temperature, aeration, and agitation.
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Q3: Which carbon sources are generally preferred for polyene macrolide production?

A3: While specific data for Trichomycin B is limited, for polyene macrolide production in

Streptomyces, a combination of a rapidly metabolizable sugar and a more complex

carbohydrate often gives good results. For instance, a medium containing both glucose and

soluble starch has been shown to be effective for the production of other polyene macrolides.

Q4: How does the nitrogen source impact Trichomycin B production?

A4: The choice of nitrogen source is critical for both cell growth and secondary metabolite

production. Complex nitrogen sources like peanut cake powder, corn paste, yeast extract, or

peptone are often used in Streptomyces fermentations and can support high yields of polyene

macrolides. The optimal carbon-to-nitrogen ratio needs to be determined empirically for

Streptomyces hachijoensis.

Q5: What is the typical morphology of Streptomyces hachijoensis in submerged culture and

how does it affect production?

A5: In submerged cultures, Streptomyces species can grow as dispersed mycelia, clumps, or

pellets. Mycelial morphology is often linked to secondary metabolite production, though the

optimal morphology can vary. Excessive fragmentation of mycelia can be detrimental, while

dense, large pellets may suffer from mass transfer limitations. Monitoring and controlling

morphology can be a key aspect of process optimization.
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Issue Possible Cause(s) Suggested Solution(s)

Low or no Trichomycin B

production

- Inappropriate medium

composition.- Suboptimal

physical fermentation

parameters (pH, temperature,

aeration).- Strain viability or

degradation.

- Medium Optimization:

Systematically evaluate

different carbon and nitrogen

sources. Start with a rich

medium (e.g., based on the

polyene macrolide production

medium mentioned in the

protocols).- Parameter

Optimization: Perform a design

of experiments (DoE) to screen

and optimize pH (typically in

the range of 6.0-8.0),

temperature (around 28-30°C),

and agitation/aeration rates.-

Strain Maintenance: Ensure

proper storage and revival of

S. hachijoensis culture. Use a

freshly prepared inoculum.

Inconsistent batch-to-batch

yield

- Variability in inoculum

preparation.- Inconsistent

quality of complex media

components.- Fluctuations in

physical parameters during

fermentation.

- Standardize Inoculum:

Develop a standardized

protocol for inoculum

development, including age

and cell density.- Media Quality

Control: Use high-quality,

consistent batches of complex

media components. Consider

switching to a chemically

defined medium for better

reproducibility, although this

may require extensive

optimization.- Process Control:

Implement tight control over

pH, temperature, and

dissolved oxygen throughout

the fermentation run.
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Foaming during fermentation

- High concentration of

proteins or other surfactants in

the medium.- High agitation

and aeration rates.

- Antifoam Agents: Add a

sterile antifoam agent (e.g.,

silicone-based) at the

beginning of the fermentation

or as needed.- Optimize

Agitation/Aeration: Reduce

agitation and/or aeration rates,

but ensure that dissolved

oxygen levels do not become

limiting for production.

Cessation of production after

initial phase

- Nutrient limitation (e.g.,

carbon, nitrogen, or

phosphate).- Accumulation of

inhibitory byproducts.-

Feedback inhibition by

Trichomycin B.

- Fed-Batch Strategy:

Implement a fed-batch feeding

strategy to maintain optimal

concentrations of key

nutrients.- Medium

Exchange/Resin Addition:

Consider in-situ product

removal by adding an

adsorbent resin to the

fermentation broth.[4]

Experimental Protocols
Protocol 1: Inoculum Development for Streptomyces
hachijoensis

Strain Revival: Revive a cryopreserved vial of Streptomyces hachijoensis by streaking onto

an agar plate with a suitable medium (e.g., ISP Medium 2 or ATCC medium 2415). Incubate

at 28°C for 7-10 days until well-sporulated.

Seed Culture 1 (Flask): Inoculate a single colony into a 250 mL flask containing 50 mL of

seed medium (e.g., Tryptic Soy Broth). Incubate at 28°C on a rotary shaker at 200 rpm for

48-72 hours.

Seed Culture 2 (Flask): Transfer 5 mL of the first seed culture into a 500 mL flask containing

100 mL of the same seed medium. Incubate under the same conditions for 48 hours. This
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culture will be used to inoculate the production fermenter.

Protocol 2: Batch Fermentation for Trichomycin B
Production

Production Medium: Prepare the production medium. A starting point could be a medium

similar to that used for other polyene macrolides[5]:

Glucose: 24 g/L

Soluble Starch: 8 g/L

Peanut Cake Powder: 15 g/L

Corn Paste: 8 g/L

NaCl: 4 g/L

CaCO₃: 3 g/L

KH₂PO₄: 0.2 g/L

Adjust to pH 7.0 before sterilization.

Fermenter Setup: Sterilize the production medium in a suitable bioreactor.

Inoculation: Inoculate the production fermenter with 5-10% (v/v) of the second-stage seed

culture.

Fermentation Conditions:

Temperature: 28°C

pH: Maintain at 7.0 using automated addition of sterile acid/base.

Agitation: 200-400 rpm (depending on fermenter geometry and scale).

Aeration: 1.0 vvm (volume of air per volume of medium per minute).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1175055?utm_src=pdf-body
https://journals.asm.org/doi/pdf/10.1128/aem.03157-20
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sampling: Aseptically withdraw samples at regular intervals (e.g., every 12 or 24 hours) to

monitor cell growth (dry cell weight), pH, substrate consumption, and Trichomycin B
concentration.

Harvest: The fermentation is typically harvested after 7-10 days, when the Trichomycin B
titer has peaked.

Protocol 3: Quantification of Trichomycin B
Extraction:

Centrifuge a known volume of the fermentation broth to separate the mycelium from the

supernatant.

Extract the mycelial pellet with a suitable organic solvent (e.g., methanol or DMSO).

The supernatant can also be extracted to account for any secreted product.

Analysis by HPLC:

Analyze the extracts using a reversed-phase High-Performance Liquid Chromatography

(HPLC) system.

Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (with a possible modifier like formic

acid).

Detection: UV detector at a wavelength corresponding to the absorption maximum of the

polyene chromophore of Trichomycin B.

Quantification: Use a standard curve prepared with purified Trichomycin B of known

concentration to quantify the amount in the samples.

Data Presentation
The following tables present hypothetical data for a series of experiments aimed at optimizing

Trichomycin B production. This data is for illustrative purposes to guide your experimental
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design, as specific quantitative data for Trichomycin B is not readily available in the literature.

Table 1: Effect of Carbon Source on Trichomycin B Yield (Hypothetical Data)

Carbon Source (20 g/L) Biomass (g/L DCW) Trichomycin B Titer (mg/L)

Glucose 8.5 120

Soluble Starch 7.2 150

Maltose 8.1 135

Glycerol 6.5 90

Glucose + Soluble Starch (10

g/L each)
8.9 180

Table 2: Effect of Nitrogen Source on Trichomycin B Yield (Hypothetical Data)

Nitrogen Source (15 g/L) Biomass (g/L DCW) Trichomycin B Titer (mg/L)

Peptone 9.2 160

Yeast Extract 8.7 145

Soybean Meal 9.8 210

Ammonium Sulfate 5.4 60

Table 3: Effect of pH on Trichomycin B Fermentation (Hypothetical Data)

Controlled pH Biomass (g/L DCW) Trichomycin B Titer (mg/L)

6.0 7.8 130

6.5 8.5 175

7.0 9.1 220

7.5 8.8 190

8.0 8.2 150
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1175055?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/2387771/
https://pubmed.ncbi.nlm.nih.gov/2387771/
https://www.researchgate.net/publication/8032828_Biosynthesis_of_the_polyene_macrolide_antibiotic_nystatin_in_Streptomyces_noursei
https://pubmed.ncbi.nlm.nih.gov/27023916/
https://pubmed.ncbi.nlm.nih.gov/27023916/
https://pubmed.ncbi.nlm.nih.gov/7592019/
https://pubmed.ncbi.nlm.nih.gov/7592019/
https://journals.asm.org/doi/pdf/10.1128/aem.03157-20
https://www.benchchem.com/product/b1175055#how-to-improve-the-yield-of-trichomycin-b-fermentation
https://www.benchchem.com/product/b1175055#how-to-improve-the-yield-of-trichomycin-b-fermentation
https://www.benchchem.com/product/b1175055#how-to-improve-the-yield-of-trichomycin-b-fermentation
https://www.benchchem.com/product/b1175055#how-to-improve-the-yield-of-trichomycin-b-fermentation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1175055?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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